Cas no 137379-57-8 (Isopropyl-(4-methylsulfanyl-benzyl)-amine)

• Product Name: Isopropyl-(4-methylsulfanyl-benzyl)-amine
• CAS No: 137379-57-8
• MF: C₁₁H₁₇NS
• MW: 195.32438158989
• MDL: MFCD08757651
• CID: 2158225
• Update Time: 2023-08-05

Isopropyl-(4-methylsulfanyl-benzyl)-amine Chemical and Physical Properties

Names and Identifiers

• Isopropyl-(4-methylsulfanyl-benzyl)-amine
• STK512008
• AM97527
• Isopropyl (4-methylsulfanylbenzyl)amine
• N-[4-(methylsulfanyl)benzyl]propan-2-amine
• {[4-(Methylsulfanyl)phenyl]methyl}(propan-2-yl)amine

• MDL： MFCD08757651
• Inchi： 1S/C11H17NS/c1-9(2)12-8-10-4-6-11(13-3)7-5-10/h4-7,9,12H,8H2,1-3H3
• InChI Key： CPTPMCZGMGGZPJ-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)CNC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 128
• Topological Polar Surface Area: 37.3